![molecular formula C11H10N4O B3351238 1-(1-Methyl-1H-tetrazolo[5,1-a]isoindol-5-yl)ethan-1-one CAS No. 342429-07-6](/img/structure/B3351238.png)
1-(1-Methyl-1H-tetrazolo[5,1-a]isoindol-5-yl)ethan-1-one
Description
“1-(1-Methyl-1H-tetrazolo[5,1-a]isoindol-5-yl)ethan-1-one” is a chemical compound with the molecular formula C11H10N4O . It is a derivative of tetrazole, a class of heterocyclic compounds containing a five-membered ring with four nitrogen atoms and one carbon atom .
Synthesis Analysis
The synthesis of tetrazole derivatives, including “1-(1-Methyl-1H-tetrazolo[5,1-a]isoindol-5-yl)ethan-1-one”, often involves multicomponent reactions . These reactions typically involve the combination of aldehydes, 1H-tetrazole-5-amine, and other starting materials in the presence of a catalyst .Molecular Structure Analysis
The molecular structure of “1-(1-Methyl-1H-tetrazolo[5,1-a]isoindol-5-yl)ethan-1-one” is characterized by a tetrazole ring attached to an isoindole ring via a methylene bridge . The tetrazole ring contains four nitrogen atoms and one carbon atom, while the isoindole ring contains a fused benzene and pyrrole ring .Chemical Reactions Analysis
Tetrazole derivatives, including “1-(1-Methyl-1H-tetrazolo[5,1-a]isoindol-5-yl)ethan-1-one”, are known for their broad range of chemical reactivity. They can participate in various chemical reactions, often serving as precursors to other functional groups .Future Directions
The future directions for research on “1-(1-Methyl-1H-tetrazolo[5,1-a]isoindol-5-yl)ethan-1-one” and similar compounds could involve exploring their potential therapeutic applications. Given the broad range of biological activities exhibited by tetrazole derivatives, they could serve as valuable leads in the development of new drugs . Further studies could also focus on optimizing their synthesis and improving their physicochemical properties.
properties
IUPAC Name |
1-(1-methyltetrazolo[5,1-a]isoindol-5-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N4O/c1-7(16)10-8-5-3-4-6-9(8)11-14(2)12-13-15(10)11/h3-6H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XIUCDDCHEXXWHT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C2C=CC=CC2=C3N1N=NN3C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10495302 |
Source
|
| Record name | 1-(1-Methyl-1H-tetrazolo[5,1-a]isoindol-5-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10495302 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
342429-07-6 |
Source
|
| Record name | 1-(1-Methyl-1H-tetrazolo[5,1-a]isoindol-5-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10495302 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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